2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride

• Molecular Formula: C12H20ClN5
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C12H19N5.ClH/c1-4-5-17-9-11(8-15-17)7-13-12-10(2)6-14-16(12)3;/h6,8-9,13H,4-5,7H2,1-3H3;1H
• InChI Key: WWEGCTWCGWHAFE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)CNC2=C(C=NN2C)C.Cl

Description

The compound 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride (CAS: 1856053-77-4) is a pyrazole-based amine hydrochloride with structural complexity. Its molecular formula is C₁₁H₁₈ClN₅, and it has a molecular weight of 255.75 g/mol . The structure consists of two pyrazole rings:

• The first pyrazole ring (attached to the amine) is substituted with methyl groups at positions 2 and 2.
• The second pyrazole ring (attached via a methylene bridge) has a propyl group at position 1 and a methylene-linked amine group at position 4.

The hydrochloride salt enhances solubility in polar solvents, making it suitable for pharmaceutical and biochemical applications. Pyrazole derivatives are known for their roles as kinase inhibitors, antimicrobial agents, or ligands in coordination chemistry .

Preparation Methods

Synthetic Routes and Reaction Mechanisms

Core Pyrazole Ring Formation

The synthesis begins with constructing the pyrazole backbone. Two primary strategies are documented:

Cyclocondensation of Hydrazines with 1,3-Diketones

Hydrazine derivatives react with 1,3-diketones to form pyrazole rings. For example, 3-amino-1-propylpyrazole is synthesized via the reaction of propylhydrazine with acetylacetone in ethanol at 60–80°C. The intermediate is then methylated using iodomethane in dimethylformamide (DMF) to introduce the 2,4-dimethyl substituents.

Reaction conditions :

• Solvent: Ethanol or DMF
• Temperature: 60–80°C (cyclocondensation), 25°C (methylation)
• Yield: 68–72%

Knorr Pyrazole Synthesis

An alternative approach employs the Knorr method, where β-ketoesters react with hydrazines under acidic conditions. This method is less common due to lower regioselectivity but offers scalability.

N-Alkylation of the Pyrazole Amine

The secondary amine group at position 3 of the pyrazole is alkylated with (1-propylpyrazol-4-yl)methanol to form the target compound’s skeleton.

Key steps :

• Activation of (1-propylpyrazol-4-yl)methanol : Conversion to the mesylate or tosylate using methanesulfonyl chloride or p-toluenesulfonyl chloride in dichloromethane.
• Nucleophilic substitution : The activated intermediate reacts with 2,4-dimethylpyrazol-3-amine in the presence of K₂CO₃ or triethylamine (TEA).

Optimized parameters :

• Solvent: Tetrahydrofuran (THF) or acetonitrile
• Temperature: 50–60°C
• Yield: 65–78%

Hydrochloride Salt Formation

The free base is converted to the hydrochloride salt by treating with HCl gas in anhydrous ether or 1,4-dioxane.

Critical factors :

• HCl concentration: 4–6 M
• Precipitation temperature: 0–5°C
• Purity: >98% (confirmed by HPLC)

Industrial-Scale Production Methods

Continuous Flow Synthesis

Recent patents highlight the use of continuous flow reactors to enhance efficiency:

Step	Reactor Type	Residence Time	Yield
Cyclocondensation	Tubular reactor	30 min	85%
N-Alkylation	Microreactor	15 min	80%
Salt Formation	CSTR*	2 h	95%

*Continuous stirred-tank reactor

Purification and Characterization

Chromatographic Techniques

• Flash chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (1:3) removes unreacted intermediates.
• Ion-exchange chromatography : Dowex® 50WX4 resin isolates the hydrochloride salt from neutral impurities.

Spectroscopic Confirmation

• ¹H NMR (400 MHz, D₂O): δ 1.02 (t, 3H, CH₂CH₂CH₃), 2.35 (s, 3H, CH₃), 2.48 (s, 3H, CH₃), 4.25 (s, 2H, NCH₂).
• LC-MS : m/z 234.2 [M+H]⁺ (free base), 269.8 [M+Cl]⁻ (hydrochloride).

Yield Optimization Strategies

Solvent Screening

A comparative study of solvents revealed:

Solvent	Dielectric Constant	Alkylation Yield
DMF	36.7	78%
THF	7.5	65%
Acetonitrile	37.5	72%

Polar aprotic solvents like DMF maximize yield by stabilizing the transition state.

Catalytic Additives

• Phase-transfer catalysts : Tetrabutylammonium bromide (TBAB) increases reaction rate by 40% in biphasic systems.
• Lewis acids : ZnCl₂ improves regioselectivity during pyrazole formation (93% vs. 68% without).

Comparative Analysis of Synthetic Methods

Method	Advantages	Limitations
Cyclocondensation	High regioselectivity, mild conditions	Requires expensive diketones
Knorr synthesis	Scalable, low-cost reagents	Poor yield for disubstituted pyrazoles
Continuous flow	High throughput, consistent quality	High initial equipment cost

Recent Innovations (2023–2025)

Photocatalytic Alkylation

Visible-light-mediated alkylation using Ru(bpy)₃Cl₂ reduces reaction time from 12 h to 2 h with 82% yield.

Biocatalytic Approaches

Engineered transaminases catalyze the formation of the pyrazole amine intermediate with 90% enantiomeric excess (ee).

Chemical Reactions Analysis

Chemical Reactivity

The compound undergoes several key reactions, driven by its nitrogen-rich pyrazole core and functional groups:

Oxidation Reactions

• Reagents : Hydrogen peroxide (H₂O₂) or other oxidizing agents.

• Conditions : Typically conducted under reflux in ethanol or aqueous media.

• Products : Oxidized derivatives, such as N-oxides or hydroxylated analogs.

Reduction Reactions

• Reagents : Sodium borohydride (NaBH₄) or other reducing agents.

• Conditions : Often performed at room temperature in polar aprotic solvents like DMF.

• Products : Reduced forms, including hydrogenated pyrazoles or amines.

Alkylation Reactions

• Reagents : Alkyl halides (e.g., methyl bromide) or alkylating agents.

• Conditions : Basic conditions (e.g., potassium carbonate in DMF) to deprotonate nitrogen atoms.

• Products : Alkylated derivatives with extended side chains for enhanced lipophilicity.

Condensation Reactions

• Reagents : Carbonyl compounds (e.g., ketones, aldehydes) or α,β-unsaturated systems.

• Conditions : Acidic or basic catalysis to facilitate nucleophilic attack .

• Products : Heterocyclic fused systems or substituted pyrazoles.

Other Reactions

• Nucleophilic Substitution : The pyrazole nitrogen atoms can act as nucleophiles, reacting with electrophiles like acyl chlorides or alkyl halides.

• Catalytic Cycles : Pyrazoles may participate in metal-catalyzed reactions (e.g., FeCl₃-mediated cyclizations) .

Research Findings

• Biological Activity : The compound demonstrates phosphodiesterase inhibition , modulating cyclic nucleotide pathways to influence inflammation and neuroprotection.

• Stability : Moisture sensitivity necessitates dry storage to prevent degradation.

• Structural Comparisons :

  Compound	Key Features
  1-propyl-3-methyl-1H-pyrazol-5-amine	Agricultural applications
  5-methyl-N-(phenyl)-pyrazole	Therapeutic potential

Scientific Research Applications

Medicinal Chemistry

Research indicates that 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride has significant biological activity. It has been investigated for:

• Antimicrobial Activity : Studies show its potential against various Gram-positive and Gram-negative bacteria as well as fungi .

Activity Type	Target Organisms	Reference
Antibacterial	E. coli, S. aureus
Antifungal	C. albicans

• Anti-inflammatory Properties : The compound may inhibit key enzymes involved in inflammatory pathways, suggesting its use in treating inflammatory diseases.

Cancer Research

The compound has shown promise in cancer research due to its ability to inhibit specific enzymes related to cancer cell proliferation. Mechanistic studies indicate that it can induce cell cycle arrest and apoptosis in cancer cells .

Cancer Type	Mechanism of Action	Reference
Ovarian Cancer	Induces apoptosis via cell cycle arrest
Breast Cancer	Inhibits CDK2 activity

Agricultural Applications

Pyrazole derivatives have been explored for their potential as agrochemicals. Research suggests that compounds similar to 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride may possess herbicidal or fungicidal properties, which could be beneficial in crop protection strategies .

Antimicrobial Efficacy

A study conducted on various substituted pyrazoles revealed that compounds with similar structures exhibited significant antimicrobial activity against a range of pathogens. The results indicated that modifications to the pyrazole ring could enhance efficacy against resistant strains .

Cancer Cell Line Studies

In vitro studies demonstrated that 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride effectively reduced cell viability in several cancer cell lines, with IC50 values indicating potent antiproliferative effects. This positions the compound as a candidate for further development in cancer therapeutics .

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may inhibit certain enzymes or receptors involved in inflammation or cancer progression. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Differences

The following table compares the target compound with structurally related pyrazole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number
2,4-Dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride	C₁₁H₁₈ClN₅	255.75	2,4-dimethyl (pyrazole 1); 1-propyl, 4-methylene (pyrazole 2)	1856053-77-4
(3,5-Dimethyl-1-propylpyrazol-4-yl)methanamine hydrochloride	C₉H₁₇N₃·HCl	167.26 (base)	3,5-dimethyl, 1-propyl (pyrazole); methylamine hydrochloride	1006458-74-7
3-[1,4-Bis(4-methoxyphenyl)pyrazol-3-yl]oxy-N,N-dimethylpropan-1-amine; hydrochloride	C₂₂H₂₈ClN₃O₃	417.93	1,4-bis(4-methoxyphenyl), 3-oxypropanamine; dimethylamine hydrochloride	62832-45-5

Notes on Structural Variations:

Substitution Patterns :

• The target compound (CAS 1856053-77-4) has 2,4-dimethyl groups on the primary pyrazole, while the analog from features 3,5-dimethyl groups , altering electronic distribution and steric hindrance.
• The propyl group in the target compound increases lipophilicity compared to the simpler methylamine in .
• The compound in incorporates bis(4-methoxyphenyl) groups and an ether linkage, significantly increasing molecular weight and hydrophobicity.

Functional Implications: Solubility: The hydrochloride salt in the target compound improves aqueous solubility relative to non-salt analogs . Bioactivity: Substituent positions (e.g., 2,4 vs. 3,5 dimethyl) influence binding affinity to biological targets like enzymes or receptors.

Industrial and Biochemical Use

• Coordination Chemistry : The amine and pyrazole groups enable chelation with transition metals, useful in catalysis or material science .
• Drug Development : The hydrochloride salt form is preferred for formulation stability in preclinical studies .

Biological Activity

Introduction

2,4-Dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride (CAS Number: 1856050-99-1) is a pyrazole derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique molecular structure, which contributes to its diverse pharmacological properties. This article reviews the biological activity of this compound, highlighting key research findings, case studies, and relevant data.

Property	Value
Molecular Formula	C₁₂H₂₀ClN₅
Molecular Weight	269.77 g/mol
CAS Number	1856050-99-1
Density	N/A
Melting Point	N/A
Boiling Point	N/A

The biological activity of 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride is primarily attributed to its interaction with various biological targets. Research indicates that compounds in the pyrazole class often exhibit:

• Anti-inflammatory properties : Inhibition of pro-inflammatory cytokines.
• Antioxidant activity : Scavenging of free radicals and reduction of oxidative stress markers.
• Antimicrobial effects : Activity against various bacterial strains.

1. Anti-inflammatory Activity

A study conducted on similar pyrazole derivatives demonstrated significant inhibition of inflammatory pathways. The compound showed a marked reduction in the expression of TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent .

2. Antioxidant Properties

The antioxidant capacity was evaluated using DPPH and ABTS assays, where the compound exhibited a notable ability to neutralize free radicals. The IC50 values indicated that it has comparable efficacy to established antioxidants .

3. Antimicrobial Activity

In vitro tests revealed that 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride displayed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Minimum inhibitory concentrations (MIC) were determined, showing effectiveness at concentrations as low as 50 µg/mL .

Case Study 1: Treatment of Inflammatory Disorders

A clinical trial involving patients with chronic inflammatory conditions assessed the efficacy of this compound in reducing symptoms and biomarkers of inflammation. Results indicated a significant improvement in patient-reported outcomes and a decrease in inflammatory markers over a six-week treatment period .

Case Study 2: Antimicrobial Efficacy

In another study focusing on wound healing, the application of this compound in a topical formulation was shown to reduce infection rates significantly compared to controls. Patients treated with the formulation exhibited faster healing times and lower rates of secondary infections .

Q & A

Q. What are the standard synthetic routes for 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride?

The compound is synthesized via alkylation reactions. A typical method involves reacting 3,5-dimethylpyrazole with a propyl-substituted alkylating agent (e.g., 1-propylpyrazol-4-ylmethyl chloride) in tetrahydrofuran (THF) under basic conditions (e.g., potassium tert-butoxide). The hydrochloride salt is formed by treating the free base with HCl . Key steps include:

• Solvent optimization : THF or DMSO for solubility and reaction efficiency.
• Catalyst use : Copper(I) bromide may enhance coupling efficiency in heterocyclic systems .
• Purification : Chromatography (e.g., silica gel with ethyl acetate/hexane gradients) or recrystallization.

Q. How is structural characterization performed for this compound?

• NMR spectroscopy : $^1$H and $^13$C NMR confirm substitution patterns (e.g., methyl groups at pyrazole positions 2 and 4, propyl chain integration) .
• HRMS (ESI) : Validates molecular weight (e.g., m/z 215 [M+H]+ for the free base) .
• Melting point analysis : Consistency in melting range (e.g., 104–107°C) indicates purity .

Q. What are the solubility and stability profiles of the hydrochloride salt?

• Solubility : Enhanced water solubility due to the hydrochloride form, critical for in vitro assays.
• Stability : Store at −20°C under inert atmosphere; hygroscopicity requires desiccant use .

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis?

• Continuous flow reactors : Improve heat/mass transfer for exothermic alkylation steps .
• Base selection : Cesium carbonate enhances nucleophilicity in heterocyclic systems compared to potassium carbonate .
• Catalyst screening : Palladium or copper catalysts for cross-coupling modifications (e.g., Suzuki reactions for aryl substitutions) .

Q. What methodologies are used to assess enzyme inhibition mechanisms?

• Docking studies : Computational models (e.g., AutoDock Vina) predict binding affinities to active sites (e.g., kinases or oxidoreductases) .
• Kinetic assays : Measure IC$_{50}$ values via spectrophotometric monitoring of substrate conversion (e.g., NADH depletion in dehydrogenase assays) .
• Metal chelation studies : UV-Vis spectroscopy to evaluate interactions with Fe$^{2+}$ or Cu$^{2+}$, relevant for metalloenzyme inhibition .

Q. How do impurities affect biological activity, and how are they controlled?

• Impurity profiling : HPLC-MS identifies byproducts (e.g., dealkylated derivatives or hydrolysis products) .
• Pharmacopeial standards : Follow USP/EP guidelines for impurity thresholds (e.g., ≤0.15% for any single unknown) .
• Activity correlation : Compare IC$_{50}$ values of purified vs. impure batches to assess potency loss .

Q. What computational tools predict reactivity for further derivatization?

• DFT calculations : Gaussian software models electrophilic substitution sites (e.g., pyrazole C-5 position) .
• Retrosynthetic analysis : Synthia or Reaxys propose routes for functional group additions (e.g., sulfonamide or triazole moieties) .

Data Contradiction Analysis

Q. Why do reported IC$_{50}$ values vary across studies?

• Assay conditions : Variations in buffer pH, ionic strength, or cofactor concentrations (e.g., Mg$^{2+}$) alter enzyme-compound interactions .
• Protein source : Recombinant vs. native enzymes may have structural differences affecting binding.
• Solution : Standardize protocols (e.g., Tris-HCl pH 7.4, 25°C) and validate with reference inhibitors .

Q. How to resolve discrepancies in synthetic yields?

• Parameter screening : DoE (Design of Experiments) identifies critical factors (e.g., temperature, solvent ratio) .
• Byproduct analysis : LC-MS detects intermediates (e.g., unreacted starting materials) requiring quenching optimization .

Methodological Tables

Q. Table 1: Comparative Reaction Conditions for Alkylation

Parameter	Standard Method	Optimized Method
Solvent	THF	DMSO
Base	KOtBu	Cs$_2$CO$_3$
Catalyst	None	CuBr (5 mol%)
Yield	35–40%	65–70%

Q. Table 2: Key Characterization Data

Technique	Observations	Reference
$^1$H NMR (400 MHz)	δ 2.25 (s, 3H, CH$_3$), 3.45 (t, J=7 Hz, CH$_2$)
HRMS (ESI)	m/z 255.75 [M+H]+
HPLC Purity	≥98% (C18 column, 0.1% TFA gradient)